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Compound of Interest
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Cat. No.: B073641 Get Quote

An In-depth Technical Guide to N-acetyl-N-
phenylacetamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acetyl-N-phenylacetamide, also known as Diacetanilide, is a tertiary amide derivative of

aniline. As a member of the N-phenylacetamide family, its core structure serves as a valuable

scaffold in organic synthesis and medicinal chemistry. While its parent compound, N-

phenylacetamide (acetanilide), has historical significance as an early analgesic, contemporary

research focuses on the diverse biological activities exhibited by more complex derivatives.

This document provides a comprehensive overview of the physical and chemical properties of

N-acetyl-N-phenylacetamide, detailed experimental protocols for its synthesis and

characterization, and an exploration of its relevance in modern research.

Core Properties of N-acetyl-N-phenylacetamide
A summary of the key physical and chemical identifiers for N-acetyl-N-phenylacetamide is

presented below.
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Property Value Reference(s)

IUPAC Name N-acetyl-N-phenylacetamide [1]

Synonyms

Diacetanilide, N-

Phenyldiacetamide, N,N-

Diacetylaniline

[1]

CAS Number 1563-87-7 [1][2]

Molecular Formula C₁₀H₁₁NO₂ [1]

Molecular Weight 177.20 g/mol [1][2]

Appearance Substituted acetamide [2]

Melting Point 38 °C (100.4 °F) [2]

Boiling Point Data not readily available [3]

Solubility

Generally soluble in organic

solvents; limited solubility in

water is expected.

[2][4]

Chemical Properties and Reactivity
N-acetyl-N-phenylacetamide is classified as a tertiary amide. The presence of the phenyl ring

and the two acetyl groups on the nitrogen atom dictates its chemical behavior.

Amide Functionality: The core of its reactivity lies in the tertiary amide group. Unlike primary

and secondary amides, it lacks a hydrogen atom on the nitrogen, which prevents it from

acting as a hydrogen bond donor. This significantly influences its intermolecular interaction

patterns. Amides are generally stable but can undergo hydrolysis to the corresponding amine

(aniline) and carboxylic acid (acetic acid) under acidic or basic conditions.

Aromatic Ring: The phenyl group can undergo electrophilic aromatic substitution reactions.

The nature and position of substituents on this ring can significantly alter the electron density

and, consequently, the reactivity of the entire molecule.
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Stability: The compound is generally stable under standard conditions. The resonance

delocalization of the nitrogen's lone pair of electrons across the two carbonyl groups

contributes to the planarity and stability of the amide linkages.[2]

Experimental Protocols
Synthesis of N-acetyl-N-phenylacetamide
A common method for synthesizing N-acetyl-N-phenylacetamide is through the further

acetylation of N-phenylacetamide (acetanilide).[2]

Materials:

N-phenylacetamide (Acetanilide)

Acetic anhydride

Inert solvent (e.g., dichloromethane)

Sodium bicarbonate solution (for neutralization)

Standard laboratory glassware (reflux apparatus, filtration equipment)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve N-phenylacetamide in an inert solvent like

dichloromethane.

Acetylation: Add acetic anhydride to the solution. The mixture is then heated under reflux.

The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. Excess

acetic anhydride is neutralized by the careful addition of a saturated sodium bicarbonate

solution until effervescence ceases.

Isolation: The crude product is isolated from the reaction mixture via vacuum filtration.

Purification: The isolated solid is further purified by recrystallization from a suitable solvent or

by column chromatography to yield pure N-acetyl-N-phenylacetamide.[2]
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For enhanced efficiency, catalyst screening (e.g., Lewis acids) and solvent optimization can be

employed to improve reaction yields.[2]
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Synthesis Workflow
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Derivative Design for Biological Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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